Methyl (4,6-dimethylpyrimidin-2-yl)carbamate

• CAS No.: 90139-97-2
• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• IUPAC Name: methyl N-(4,6-dimethylpyrimidin-2-yl)carbamate
• InChI: InChI=1S/C8H11N3O2/c1-5-4-6(2)10-7(9-5)11-8(12)13-3/h4H,1-3H3,(H,9,10,11,12)
• InChI Key: MZMPLTXLFURHKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)OC)C

Description

Methyl (4,6-dimethylpyrimidin-2-yl)carbamate is a useful research compound. Its molecular formula is C8H11N3O2 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2-Amino-4,6-dimethylpyrimidine (10 g) dissolved in dimethylcarbonate (80 ml) was added sodium methoxide (4.4 g) and the mixture refluxed for four hours. The mixture was cooled and acetic acid (5 ml) was added. The mixture was then partitioned between water (100 ml) and methylene chloride (300 ml). A second methylene chloride extraction of the aqueous phase was made and the combined methylene chloride phase washed with water (50 ml) containing NH4Cl. The solvent was evaporated and the residue triturated with a methylene chloride/1-chlorobutane mixture. The filtrate, on concentration and addition of hexane gave 6.7 g of the pure carbamate, m.p. 80°-85° C. IR: NH at 3200; carbonyl at 1745 cm-1. NMR: 2.4 ppm, 2xCH3, singlet; ArH 6.75 ppm 1H, singlet 8.9 ppm, NH, braod.

Synthesis routes and methods II

Procedure details

To 2-amino-4,6-dimethylpyrimidine (10 g) dissolved in dimethylcarbamate (80 ml) was added sodium methoxide (4.4 g) and the mixture refluxed for four hours. The mixture was cooled and acetic acid (5 ml) was added. The mixture was then partitioned between water (100 ml) and methylene chloride (300 ml). A second methylene chloride extraction of the aqueous phase was made and the combined methylene chloride phase washed with water (50 ml) containing NH4Cl. The solvent was evaporated and the residue triturated with a methylene chloride/1-chlorobutane mixture. The filtrate, on concentration and addition of hexane gave 6.7 g of the pure carbamate, m.p. 80°-85° C. IR: NH at 3200 cm-1, carbonyl at 1745 cm-1. NMR: 2.4 ppm, 2×CH3, singlet, ArH 6.75 ppm 1H, singlet, 8.9 ppm, NH, broad.